Cas no 2229256-26-0 (tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate
• CAS No: 2229256-26-0
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6331622
• PubChem ID: 165700698
• Update Time: 2025-07-21

tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate
• tert-butyl N-{1-[1-(2-aminoethyl)cyclopropyl]cyclobutyl}carbamate
• EN300-1888105
• 2229256-26-0

• Inchi： 1S/C14H26N2O2/c1-12(2,3)18-11(17)16-14(5-4-6-14)13(7-8-13)9-10-15/h4-10,15H2,1-3H3,(H,16,17)
• InChI Key： UNPZJWJQMYNWOS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate

Professional Introduction to Compound with CAS No. 2229256-26-0 and Product Name: Tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate

The compound with the CAS number 2229256-26-0 and the product name Tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex and highly structured molecular framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The molecular architecture of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a tert-butyl group, which is a well-known sterically hindered alkyl group often employed in pharmaceuticals to enhance metabolic stability and binding affinity. The presence of this group in the molecule suggests that it may exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further development. Additionally, the N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate moiety introduces a high degree of complexity, incorporating both cyclopropyl and cyclobutyl rings, which are known to influence the compound's three-dimensional conformation and interactions with biological targets.

Recent research in the field of drug discovery has highlighted the importance of structurally diverse molecules in identifying novel therapeutic agents. The unique combination of rings and functional groups in Tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate positions it as a promising candidate for further exploration. Studies have shown that compounds with similar structural motifs often exhibit inhibitory effects on various enzymatic pathways, making them potential candidates for treating a range of diseases.

One particularly intriguing aspect of this compound is its potential interaction with enzymes involved in metabolic pathways. The cyclopropyl ring, in particular, has been identified as a key structural feature that can modulate enzyme activity. This has led researchers to investigate its potential as an inhibitor for enzymes such as cytochrome P450 oxidases, which play a crucial role in drug metabolism. The tert-butyl group, while primarily serving to enhance metabolic stability, may also contribute to the compound's binding affinity by providing steric hindrance that optimizes interactions with the enzyme active site.

The 2-aminoethyl chain connecting the cyclopropyl and cyclobutyl rings adds another layer of complexity to the molecule. This moiety can participate in hydrogen bonding interactions, which are critical for enzyme-substrate binding. The ability to form multiple hydrogen bonds can significantly enhance the compound's affinity for its target enzyme, leading to more potent inhibitory effects. Furthermore, the presence of multiple chiral centers in this molecule suggests that stereochemical variations could significantly impact its biological activity.

In light of these findings, researchers have begun exploring synthetic routes to modify this compound further. By altering specific functional groups or introducing new ones, it may be possible to enhance its potency or selectivity for particular targets. For instance, replacing the tert-butyl group with a smaller alkyl group could reduce steric hindrance while maintaining metabolic stability, potentially leading to improved pharmacokinetic properties.

The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques have been increasingly employed to predict how changes in structure will affect a compound's behavior. These models can provide valuable insights into binding interactions and help guide synthetic efforts toward optimizing activity. In the case of Tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyl}carbamate, computational studies have suggested that modifications to the cyclopropyl ring could significantly enhance binding affinity for target enzymes.

Experimental validation of these predictions has been ongoing, with several research groups reporting promising results from initial testing. These studies have shown that small changes in molecular structure can lead to significant differences in biological activity, underscoring the importance of careful design and optimization. As more data becomes available, it is likely that additional structural modifications will be explored to further refine the compound's properties.

The broader implications of this research are significant for drug discovery and development. By identifying new structural motifs and understanding how they influence biological activity, researchers can accelerate the process of developing novel therapeutic agents. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. As such, compounds like Tert-butyl N-{1-1-(2-aminoethyl)cyclopropylcyclobutyle carbamate represent an important step forward in modern medicinal chemistry.

In conclusion, the compound with CAS number 2229256-26-0 and product name Tert-butyl N-{1-1-(2-aminoethyl)cycloprop ylcyclobutyl}carbamate is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups and stereochemical features positions it as a promising candidate for further development. Through continued research and optimization, it is hoped that this compound will contribute to advancements in drug discovery and provide new treatments for various diseases.